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Fluacrypyrim Market Overview and Comparison

The table below summarizes the available market data for fluacrypyrim and the overall pesticide market for

comparison.

Market Projected

Pesticide Category . Market Size CAGR Key Market Drivers
Size (Year)

(Year)

Fluacrypyrim (Global) uUSD USD 384.60 4.97%  Targeted activity, favorable
260.78 million (2032)  [1] environmental profile, resistance
million [1] management in Integrated Pest
(2024) [1] Management (IPM) [1].

Pesticides Total Market USD 247.3 USD 412.7 5.2% Rising global food demand, need

(Global) billion billion (2034) [2] for crop yield protection, climate
(2024) [2] [2] volatility [2].

Pesticides Segment USD 137.5 USD 239.1 5.6% Large-scale cereal cultivation

(Global; includes billion billion (2034) [2] (herbicides), protection for high-

herbicides, insecticides, (2024) [2] [2] value fruits and vegetables

fungicides) (insecticides, fungicides) [2].
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Market Projected
Pesticide Category . Market Size CAGR Key Market Drivers
Size (Year)
(Year)
Biopesticides (Global) UsD 7.2 USD 20.9 11.4%  Demand for organic and residue-
billion billion (2034) [2] free food, sustainability goals,
(2024) [2] [2] integration into IPM [2].

Key Comparison Insights:

o Market Scale: Fluacrypyrim serves a specialized niche, with a market value magnitudes smaller
than the overall pesticide industry [1] [2].

¢ Growth Trajectory: Its growth rate is steady but slower than the broader pesticide market and the
rapidly expanding biopesticides segment [1] [2].

¢ Role in Agriculture: Fluacrypyrim is valued as a targeted tool for mite resistance management
within sustainable IPM programs, contrasting with broad-spectrum pesticides [1].

Fluacrypyrim Mechanism of Action and Experimental
Data

Agricultural Mode of Action

Fluacrypyrim is a $-methoxyacrylate compound (a strobilurin analog) that acts as a mitochondrial electron
transport inhibitor at the Qo site of complex III [1] [3]. This disrupts cellular energy production (ATP

synthesis) in target pests, leading to their mortality [1]. It exhibits both contact and stomach poison activity

[1].

The following diagram illustrates its pesticidal mechanism:
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Experimental Evidence for a Novel Medical Application

Recent scientific research has uncovered a potential pharmaceutical application for fluacrypyrim,
demonstrating its protective effect on hematopoietic stem cells (HSCs) after radiation injury. Key

experimental methodologies and findings are summarized below [4].

1. Experimental Model and Treatment

¢ In Vivo Model: C57BL/6 mice were subjected to total body irradiation (TBI) at sublethal (6.5 Gy) or
lethal (8.0-9.0 Gy) doses [4].

¢ Treatment: Fluacrypyrim (50 mg/kg in DMSOQ) or a vehicle control was administered via
intraperitoneal injection 30 minutes after irradiation [4].

o Key Outcome: Fluacrypyrim treatment significantly enhanced the 30-day survival rate of mice after
lethal irradiation (8.5 Gy: 60% survival with treatment vs. 0% with vehicle) [4].
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2. Hematopoietic Recovery Assessment

e Method: Peripheral blood cell counts (platelets, red blood cells) and bone marrow nucleated cell
(BMNC) counts were analyzed using an automated hematology analyzer and hemocytometer,
respectively [4].

e Key Finding: Fluacrypyrim accelerated the recovery of peripheral blood cells and led to a nearly
two-fold increase in BMNC counts 10 days post-irradiation compared to the vehicle group [4].

3. Analysis of Hematopoietic Stem and Progenitor Cells (HSPCs)

e Method: Bone marrow cells were collected and stained with fluorescently labeled antibodies (e.qg.,
Lin-, c-Kit+, Sca-1+). The population of HSPCs (LSK cells: Lin~Sca-1*c-Kit*) was quantified using
flow cytometry [4].

¢ Key Finding: Fluacrypyrim treatment resulted in a significant increase in the absolute number and
frequency of long-term HSCs (LT-HSCs) and short-term HSCs (ST-HSCs) in the bone marrow after
irradiation [4].

4. Apoptosis Assay

e Method: Apoptosis in HSPCs was assessed both in vitro and in vivo using Annexin V and PI
staining followed by flow cytometry analysis [4].

¢ Key Finding: Fluacrypyrim treatment markedly reduced the percentage of apoptotic Lin—c-Kit* cells
9 hours after irradiation, showing approximately 70% reduction in vitro and 50% recovery in vivo [4].

5. Molecular Pathway Analysis via qPCR

e Method: The expression of genes in the p53-PUMA apoptotic pathway was analyzed using
quantitative real-time PCR (qPCR) [4].

¢ Key Finding: Fluacrypyram downregulated the expression of pro-apoptotic target genes of the p53-
PUMA pathway, including Puma, Bax, and Noxa [4].

The protective mechanism is illustrated in the diagram below:
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Key Takeaways for Researchers

e A Niche Agricultural Product: Fluacrypyrim is a specialized acaricide with a stable, small-scale
market, valued for its role in resistance management [1].

e An Emerging Biomedical Agent: Beyond its pesticide use, high-quality research identifies
fluacrypyrim as a potent STAT3 inhibitor with a clinically relevant radioprotective mechanism by
suppressing p53-PUMA mediated apoptosis in HSCs [4].

¢ Divergent Mechanisms: It exhibits two distinct modes of action: disrupting energy production in
mites and inhibiting apoptotic signaling in mammalian cells [1] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Fluacrypyrim Market Size & Share 2025-2032 [360iresearch.com]

2. Agrochemicals and Pesticides Market Trends, Growth Drivers [globenewswire.com]
3. Fluacrypyrim - AERU - University of Hertfordshire [sitem.herts.ac.uk]

4. Fluacrypyrim Protects Hematopoietic Stem and Progenitor ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Fluacrypyrim market size and growth compared to other
pesticides]. Smolecule, [2026]. [Online PDF]. Available at:
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other-pesticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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